6-Bromo-3-fluoro-1H-indazol-4-amine

• Molecular Formula: C7H5BrFN3
• Molecular Weight: 230.04 g/mol
• IUPAC Name: 6-bromo-3-fluoro-2H-indazol-4-amine
• InChI: InChI=1S/C7H5BrFN3/c8-3-1-4(10)6-5(2-3)11-12-7(6)9/h1-2H,10H2,(H,11,12)
• InChI Key: UUAOIGQDQUXBKZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C(NN=C21)F)N)Br

Description

6-Bromo-3-fluoro-1H-indazol-4-amine is a halogenated indazole derivative characterized by bromine and fluorine substituents at positions 6 and 3, respectively, and an amine group at position 2. Indazole derivatives are widely studied in medicinal chemistry for their bioactivity, particularly as kinase inhibitors, antiviral agents, and anti-inflammatory compounds .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key features of 6-Bromo-3-fluoro-1H-indazol-4-amine with its closest analogs:

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Substituents (Positions)	Key Properties/Applications
6-Bromo-3-fluoro-1H-indazol-4-amine	Not explicitly listed	C₇H₅BrFN₃	230.04 (estimated)	Br (6), F (3), NH₂ (4)	Hypothesized antiviral/anticancer activity
6-Bromo-4-fluoro-1H-indazol-3-amine	1227912-19-7	C₇H₅BrFN₃	230.04	Br (6), F (4), NH₂ (3)	Building block for fluorinated APIs
6-Bromo-1H-indazol-4-amine	885518-50-3	C₇H₆BrN₃	212.05	Br (6), NH₂ (4)	Intermediate in antitumor drug synthesis
5-Bromo-1H-indazol-4-amine	1891120-48-1	C₇H₆BrN₃	212.05	Br (5), NH₂ (4)	Research use in kinase inhibitors
6-Bromo-5-fluoro-1-methyl-1H-indazol-3-amine	Not explicitly listed	C₈H₇BrFN₃	244.06	Br (6), F (5), NH₂ (3), CH₃ (1)	Potential antiviral applications

Key Observations :

• Halogen Position Effects: Bromine at position 6 (vs. 5) and fluorine at position 3 (vs.
• Molecular Weight: Fluorine and bromine substituents increase molecular weight compared to non-halogenated analogs, impacting solubility and bioavailability .
• N-Substitution : Methyl groups (e.g., 1-methyl derivatives) enhance metabolic stability but may reduce solubility .

Q & A

Q. What strategies mitigate batch-to-batch variability in biological activity studies?

• Methodological Answer : Implement Quality-by-Design (QbD) principles: define critical quality attributes (CQAs) like purity (>98% by HPLC) and particle size (D90 <10 µm). Use Design of Experiments (DoE) to optimize synthesis parameters (e.g., reaction time, catalyst loading). Store batches under inert gas (Ar) at -20°C to prevent degradation .